![molecular formula C18H20ClNO3 B284584 N-(5-chloro-2-methoxyphenyl)-2-(2-isopropylphenoxy)acetamide](/img/structure/B284584.png)
N-(5-chloro-2-methoxyphenyl)-2-(2-isopropylphenoxy)acetamide
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Overview
Description
N-(5-chloro-2-methoxyphenyl)-2-(2-isopropylphenoxy)acetamide, also known as A-836,339, is a chemical compound that has been studied for its potential use in medical research. This compound belongs to the class of compounds known as CB2 agonists, which are compounds that act on the CB2 receptor in the body. The CB2 receptor is part of the endocannabinoid system, which is involved in a variety of physiological processes.
Mechanism of Action
N-(5-chloro-2-methoxyphenyl)-2-(2-isopropylphenoxy)acetamide acts on the CB2 receptor in the body, which is part of the endocannabinoid system. The endocannabinoid system is involved in a variety of physiological processes, such as pain, inflammation, and immune function. CB2 agonists, such as this compound, bind to the CB2 receptor and activate it, leading to a variety of effects. One of the main effects of CB2 activation is the reduction of inflammation, which is why CB2 agonists are being studied for their potential use in treating inflammatory diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its mechanism of action. As a CB2 agonist, this compound can reduce inflammation, which is a key factor in many diseases. In addition, this compound has been shown to have analgesic effects, which can be beneficial in treating pain. This compound has also been shown to have neuroprotective effects, which can be beneficial in treating neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-chloro-2-methoxyphenyl)-2-(2-isopropylphenoxy)acetamide in lab experiments is that it is a selective CB2 agonist, meaning that it specifically targets the CB2 receptor and does not affect the CB1 receptor, which is responsible for the psychoactive effects of THC. This makes it a useful tool for studying the effects of CB2 activation without the confounding effects of CB1 activation. One limitation of using this compound in lab experiments is that it is a synthetic compound, which may limit its relevance to natural compounds found in the body.
Future Directions
There are many potential future directions for research on N-(5-chloro-2-methoxyphenyl)-2-(2-isopropylphenoxy)acetamide. One area of interest is in the treatment of inflammatory diseases, such as arthritis and inflammatory bowel disease. This compound has been shown to reduce inflammation in models of these diseases, and further research is needed to determine its potential as a therapeutic agent. Another area of interest is in the treatment of pain, particularly neuropathic pain. This compound has been shown to have analgesic effects in models of neuropathic pain, and further research is needed to determine its potential as a pain medication. Finally, this compound has been shown to have neuroprotective effects, and further research is needed to determine its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease.
Conclusion:
In conclusion, this compound is a CB2 agonist that has been studied for its potential use in medical research. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects, and further research is needed to determine its potential as a therapeutic agent. This compound is a useful tool for studying the effects of CB2 activation, and its selective action on the CB2 receptor makes it a valuable tool for studying the endocannabinoid system. Future research on this compound may lead to new treatments for inflammatory diseases, pain, and neurodegenerative diseases.
Synthesis Methods
The synthesis of N-(5-chloro-2-methoxyphenyl)-2-(2-isopropylphenoxy)acetamide has been described in the scientific literature. The compound is synthesized by reacting 5-chloro-2-methoxyaniline with 2-isopropylphenol in the presence of a base, followed by acetylation of the resulting compound with acetic anhydride. The final product is obtained after purification by column chromatography.
Scientific Research Applications
N-(5-chloro-2-methoxyphenyl)-2-(2-isopropylphenoxy)acetamide has been studied for its potential use in medical research. CB2 agonists have been shown to have anti-inflammatory, analgesic, and neuroprotective effects, and this compound is no exception. Studies have shown that this compound can reduce inflammation in various models of inflammation, such as in the lungs and joints. It has also been shown to have analgesic effects in models of pain, such as in neuropathic pain and inflammatory pain. In addition, this compound has been shown to have neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's disease.
Properties
Molecular Formula |
C18H20ClNO3 |
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Molecular Weight |
333.8 g/mol |
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-2-(2-propan-2-ylphenoxy)acetamide |
InChI |
InChI=1S/C18H20ClNO3/c1-12(2)14-6-4-5-7-16(14)23-11-18(21)20-15-10-13(19)8-9-17(15)22-3/h4-10,12H,11H2,1-3H3,(H,20,21) |
InChI Key |
CWRZQWFUUHLZQS-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=CC=C1OCC(=O)NC2=C(C=CC(=C2)Cl)OC |
Canonical SMILES |
CC(C)C1=CC=CC=C1OCC(=O)NC2=C(C=CC(=C2)Cl)OC |
Origin of Product |
United States |
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